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Compound of Interest

Compound Name: Hispidospermidin

Cat. No.: B1248828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data used for the
characterization of hispidospermidin, a potent inhibitor of phospholipase C (PLC). Due to the
limited public availability of the raw quantitative spectroscopic data, this document focuses on
the methodologies employed for its structural elucidation and the relevant biological pathways it
modulates.

Spectroscopic Data Presentation

The detailed quantitative *H and 3C NMR chemical shifts and mass spectrometry
fragmentation data for hispidospermidin are primarily documented in the publication:
Ohtsuka, T., Itezono, Y., Nakayama, N., Sakai, A., Shimma, N., Yokose, K., & Seto, H. (1994).
Hispidospermidin, a novel phospholipase C inhibitor produced by Chaetosphaeronema
hispidulum (Cda) Moesz NR 7127. Il. Isolation, characterization and structural elucidation. The
Journal of Antibiotics, 47(1), 6-15.[1] Access to the full text of this article is required to obtain
the specific data tables.

Based on the abstract of this key publication, the structure of hispidospermidin (molecular
formula C2sH47N30) was determined using a combination of advanced NMR techniques.[1]
These methods are crucial for establishing the connectivity and stereochemistry of complex
natural products.

Table 1: Summary of NMR Experiments for Hispidospermidin Characterization
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Experiment Purpose
Determines the chemical environment and
1H NMR o
connectivity of hydrogen atoms.
Determines the chemical environment of carbon
13C NMR
atoms.
Correlates protons that are coupled to each
COosY .
other (typically through 2-3 bonds).
HMQC/HSQC Correlates protons directly attached to carbons.
Correlates protons and carbons that are
HMBC separated by 2-3 bonds, revealing long-range
connectivity.
HOHAHA Correlates all protons within a spin system.
A long-range heteronuclear correlation
coLocC

technique.

Table 2: Mass Spectrometry Data Summary for Hispidospermidin

Technique

Information Provided

High-Resolution Mass Spectrometry (HRMS)

Provides the accurate mass of the molecule,
allowing for the determination of the molecular
formula (C25H47N30).[1]

Tandem Mass Spectrometry (MS/MS)

Fragments the molecule to provide information
about its substructures. The specific
fragmentation pattern for hispidospermidin is

detailed in the primary literature.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques used in

the characterization of hispidospermidin, based on standard laboratory practices.
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2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: A purified sample of hispidospermidin is dissolved in a deuterated
solvent (e.g., CDCIs, CDsOD, or DMSO-de). The choice of solvent depends on the solubility
of the compound and the desired NMR experiment. Tetramethylsilane (TMS) is typically
added as an internal standard for chemical shift referencing (& 0.00 ppm).

o Data Acquisition:

o 'H NMR: Spectra are acquired on a high-field NMR spectrometer (e.g., 400, 500, or 600
MHz). Key parameters include the number of scans, relaxation delay, and spectral width.

o 18C NMR: Spectra are typically acquired with proton decoupling to simplify the spectrum to
single lines for each carbon.

o 2D NMR (COSY, HSQC, HMBC): These experiments are performed using standard pulse
sequences provided by the spectrometer manufacturer. The acquisition parameters, such
as the number of increments in the indirect dimension and mixing times, are optimized to
obtain high-quality correlation spectra.

2.2 Mass Spectrometry (MS)

o Sample Introduction: The purified hispidospermidin sample is introduced into the mass
spectrometer, typically via direct infusion or after separation by liquid chromatography (LC-
MS).

« lonization: A soft ionization technique, such as Electrospray lonization (ESI) or Matrix-
Assisted Laser Desorption/lonization (MALDI), is used to generate intact molecular ions with
minimal fragmentation.

e Mass Analysis:

o HRMS: The mass-to-charge ratio (m/z) of the molecular ion is measured with high
accuracy using a time-of-flight (TOF) or Orbitrap mass analyzer.

o MS/MS: The molecular ion is selected and subjected to collision-induced dissociation
(CID) or other fragmentation methods. The resulting fragment ions are then mass-
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analyzed to elucidate the structure of the molecule.

Signaling Pathway and Experimental Workflow

Hispidospermidin is a known inhibitor of Phospholipase C (PLC).[1][2] PLC is a crucial
enzyme in cellular signaling pathways. It cleaves phosphatidylinositol 4,5-bisphosphate (PIP2),
a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG).[3][4][5][6] IPs triggers the release of calcium from intracellular stores,
while DAG activates protein kinase C (PKC).[2][4][5] By inhibiting PLC, hispidospermidin
disrupts this signaling cascade.
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Caption: Inhibition of the Phospholipase C signaling pathway by Hispidospermidin.

The general workflow for the isolation and characterization of hispidospermidin from its
natural source, the fungus Chaetosphaeronema hispidulum, involves several key steps.
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Caption: General workflow for the isolation and structural elucidation of Hispidospermidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

